Cas no 736977-51-8 (N-4-(2-chloroacetyl)phenylpropanamide)

• Product Name: N-4-(2-chloroacetyl)phenylpropanamide
• CAS No: 736977-51-8
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 3105755
• PubChem ID: 3429836
• Update Time: 2025-04-21

N-4-(2-chloroacetyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-Chloro-acetyl)-phenyl]-propionamide
• CS-0219923
• Z56912632
• 736977-51-8
• EN300-05328
• N-(4-(2-Chloroacetyl)phenyl)propanamide
• DTXSID501278263
• N-[4-(2-chloroacetyl)phenyl]propanamide
• 833-147-1
• AKOS001051871
• G38571
• N-4-(2-chloroacetyl)phenylpropanamide

• Inchi： 1S/C11H12ClNO2/c1-2-11(15)13-9-5-3-8(4-6-9)10(14)7-12/h3-6H,2,7H2,1H3,(H,13,15)
• InChI Key： HZHWAGTXPKRYLN-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)NC(CC)=O)=O

Computed Properties

• Exact Mass: 225.0556563Da
• Monoisotopic Mass: 225.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų